Simple reporter gene-based assays for hairpin poly(amide) conjugate permeability and DNA-binding activity in living cells†

Molecular BioSystems Pub Date: 2005-09-19 DOI: 10.1039/B511514K

Abstract

Hairpin poly(amide)s (HPs) are sequence specific DNA-binding compounds that have engendered considerable interest as potential pharmacological agents to manipulate the expression of specific genes. However, recent reports have indicated that the ability of HP conjugates to pass through cell membranes is sensitive to the cell type employed and the nature of the conjugate. Furthermore, while binding of HPs to DNA sequences in vitro is relatively well understood, packing of DNA into chromatin in living cells makes predicting the efficiency with which a given poly(amide) will bind its cognate site less certain. Previous methods to evaluate HP permeability and binding in vivo, while effective, are somewhat tedious and qualitative. We report here two related reporter gene-based assays that provide a more convenient and quantitative measure of poly(amide) permeability and DNA binding activity in living cells. We anticipate that these methods will complement existing tools and facilitate the development of HP conjugates with the desired biological activity.

Graphical abstract: Simple reporter gene-based assays for hairpin poly(amide) conjugate permeability and DNA-binding activity in living cells
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Journal Nameļ¼šMolecular BioSystems
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